Cas no 821777-54-2 (Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-)
821777-54-2 structure
Product Name:Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-
CAS No:821777-54-2
MF:C9H6BrF6N
MW:322.045062541962
CID:697222
PubChem ID:58668769
Update Time:2025-04-19
Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)aniline
- Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-
- 821777-54-2
- SCHEMBL5653107
- AKOS014182783
- DTXSID70729635
-
- Inchi: 1S/C9H6BrF6N/c10-7-2-1-5(17-4-8(11,12)13)3-6(7)9(14,15)16/h1-3,17H,4H2
- InChI Key: AQKMRHHWLXMZIH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C(F)(F)F)NCC(F)(F)F
Computed Properties
- Exact Mass: 320.95878g/mol
- Monoisotopic Mass: 320.95878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 12Ų
Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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